Cas no 51952-42-2 (2-Pentene, 5-bromo-)

• Product Name: 2-Pentene, 5-bromo-
• CAS No: 51952-42-2
• MF: C₅H₉Br
• MW: 149.028960943222
• CID: 360983
• PubChem ID: 11073580
• Update Time: 2025-04-19

2-Pentene, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Pentene, 5-bromo-
• 5-Bromo-2-pentene
• 5-bromopent-2-ene
• LogP
• CS-0245338
• SCHEMBL1697591
• (E)-5-bromo-2-pentene
• EN300-7574093
• 51952-42-2
• 7515-62-0
• (E)-5-bromopent-2-ene
• starbld0035189
• SCHEMBL1697589
• (e)-3-pentenyl bromide
• 2-Pentene, 5-bromo-, (2E)-
• EN300-303350
• (2E)-5-BROMOPENT-2-ENE

• Inchi： 1S/C5H9Br/c1-2-3-4-5-6/h2-3H,4-5H2,1H3/b3-2+
• InChI Key： NXUCEINLRQGOSH-NSCUHMNNSA-N
• SMILES： BrCC/C=C/C

Computed Properties

• Exact Mass: 147.98877
• Monoisotopic Mass: 147.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 39.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2715
• Melting Point: -106.7°C (estimate)
• Boiling Point: 114.3°C (estimate)
• Refractive Index: 1.4695
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides